2-[1-(4,4,4-Trifluorobutanoyl)azepan-4-yl]acetic acid
Catalog No.
S6975060
CAS No.
M.F
C12H18F3NO3
M. Wt
281.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[1-(4,4,4-Trifluorobutanoyl)azepan-4-yl]acetic acid
IUPAC Name
2-[1-(4,4,4-trifluorobutanoyl)azepan-4-yl]acetic acid
Molecular Formula
C12H18F3NO3
Molecular Weight
281.27 g/mol
InChI
InChI=1S/C12H18F3NO3/c13-12(14,15)5-3-10(17)16-6-1-2-9(4-7-16)8-11(18)19/h9H,1-8H2,(H,18,19)
InChI Key
KHFWZDZYFKEXIO-UHFFFAOYSA-N
Canonical SMILES
C1CC(CCN(C1)C(=O)CCC(F)(F)F)CC(=O)O
XLogP3
1.7
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
281.12387792 g/mol
Monoisotopic Mass
281.12387792 g/mol
Heavy Atom Count
19
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